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Cortisol 21-Benzoate Cortisol 21-Benzoate
Brand Name: Vulcanchem
CAS No.: 74669-84-4
VCID: VC0142374
InChI: InChI=1S/C28H34O6/c1-26-12-10-19(29)14-18(26)8-9-20-21-11-13-28(33,27(21,2)15-22(30)24(20)26)23(31)16-34-25(32)17-6-4-3-5-7-17/h3-7,14,20-22,24,30,33H,8-13,15-16H2,1-2H3/t20-,21-,22-,24+,26-,27-,28-/m0/s1
SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC=CC=C5)O)C)O
Molecular Formula: C28H34O6
Molecular Weight: 466.574

Cortisol 21-Benzoate

CAS No.: 74669-84-4

Reference Standards

VCID: VC0142374

Molecular Formula: C28H34O6

Molecular Weight: 466.574

Cortisol 21-Benzoate - 74669-84-4

CAS No. 74669-84-4
Product Name Cortisol 21-Benzoate
Molecular Formula C28H34O6
Molecular Weight 466.574
IUPAC Name [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] benzoate
Standard InChI InChI=1S/C28H34O6/c1-26-12-10-19(29)14-18(26)8-9-20-21-11-13-28(33,27(21,2)15-22(30)24(20)26)23(31)16-34-25(32)17-6-4-3-5-7-17/h3-7,14,20-22,24,30,33H,8-13,15-16H2,1-2H3/t20-,21-,22-,24+,26-,27-,28-/m0/s1
Standard InChIKey XHRJCMVVIQIIGO-YGZHYJPASA-N
SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC=CC=C5)O)C)O
Synonyms (11β)-21-(Benzoyloxy)-11,17-dihydroxy-pregn-4-ene-3,20-dione; 21-Benzoyl Cortisol;
PubChem Compound 40824255
Last Modified Nov 11 2021
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